Cas no 105770-56-7 (1H-Benzimidazole, 5-methyl-2-[[2-(4-morpholinyl)ethyl]thio]-)

• Product Name: 1H-Benzimidazole, 5-methyl-2-[[2-(4-morpholinyl)ethyl]thio]-
• CAS No: 105770-56-7
• MF: C₁₄H₁₉N₃OS
• MW: 277.38516163826
• CID: 1166835
• PubChem ID: 2879428
• Update Time: 2025-04-20

1H-Benzimidazole, 5-methyl-2-[[2-(4-morpholinyl)ethyl]thio]- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 5-methyl-2-[[2-(4-morpholinyl)ethyl]thio]-
• 105770-56-7
• EU-0038947
• 4-[2-[(6-methyl-1H-benzimidazol-2-yl)sulfanyl]ethyl]morpholine
• Oprea1_667044
• Z18443691
• 5-methyl-2-{[2-(morpholin-4-yl)ethyl]sulfanyl}-1H-1,3-benzodiazole
• AKOS002557400
• AE-848/12529074
• CBMicro_048399
• AKOS004122636
• 5-methyl-2-{[2-(4-morpholinyl)ethyl]sulfanyl}-1H-benzimidazole
• 5-methyl-2-{[2-(morpholin-4-yl)ethyl]sulfanyl}-1H-benzimidazole
• STK033892

• Inchi： 1S/C14H19N3OS/c1-11-2-3-12-13(10-11)16-14(15-12)19-9-6-17-4-7-18-8-5-17/h2-3,10H,4-9H2,1H3,(H,15,16)
• InChI Key： VODFDLRGTGDCEY-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC(C)=CC=2N1)CCN1CCOCC1

Computed Properties

• Exact Mass: 276.11724
• Monoisotopic Mass: 277.12488341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 38.25